3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol

• IUPAC Name: 3-chloro-5-[4-(5-methoxypyrimidin-2-yl)oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H17ClN4O4/c1-24-12-8-19-16(20-9-12)25-11-2-4-21(5-3-11)15(23)10-6-13(17)14(22)18-7-10/h6-9,11H,2-5H2,1H3,(H,18,22)
• InChI Key: ZMDGWRASKUQKTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=CNC(=O)C(=C3)Cl
• Molecular Formula: C16H17ClN4O4
• Molecular Weight: 364.78 g/mol

Description

A chemical compound’s description often includes its molecular formula, structure, and other identifiers like CAS Registry Number. It also includes the compound’s occurrence or synthesis, its uses, and its role in biological systems if applicable.

Synthesis Analysis

Synthesis analysis involves studying the methods used to synthesize the compound. This can include various chemical reactions, catalysts used, reaction conditions, and the yield of the compound.

Molecular Structure Analysis

Molecular structure analysis involves studying the arrangement of atoms in a molecule and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reaction mechanism, the reactants and products, the conditions under which the reaction occurs, and the rate of the reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties like melting point, boiling point, solubility, and chemical properties like reactivity, stability, and flammability.

Mechanism of Action

The mechanism of action of 3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol is not fully understood. However, it is believed to be related to its ability to interact with various proteins and enzymes, leading to changes in their activity. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This can lead to increased alertness, improved memory, and enhanced cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully elucidated. However, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This can lead to increased alertness, improved memory, and enhanced cognitive function. In addition, this compound has been shown to interact with various proteins and enzymes, leading to changes in their activity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol for laboratory experiments include its availability and low cost, as well as its ability to interact with various proteins and enzymes. However, there are also some limitations to using this compound, such as its potential toxicity and the fact that its mechanism of action is not fully understood.

Future Directions

The potential uses of 3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol in scientific research are vast, and there are many future directions that could be explored. These include further research into its mechanism of action, as well as its potential uses in drug development and drug delivery. Additionally, further research into the biochemical and physiological effects of this compound could lead to new and improved treatments for various diseases. Finally, further research into the synthesis of this compound could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol can be synthesized through a multi-step process starting with the reaction of 5-methoxypyrimidine-2-yloxy piperidine-1-carbonyl chloride with potassium hydroxide in methanol. This reaction yields a potassium salt of the desired product, which is then treated with hydrochloric acid to produce the final compound.

Scientific Research Applications

3-chloro-5-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyridin-2-ol is a valuable tool for scientific research, as it has a wide range of applications. It is used as a biochemical reagent for the synthesis of other compounds, and as a tool for studying the mechanism of action of various drugs. This compound is also used in the synthesis of other compounds, such as 5-methoxypyrimidine-2-yloxy piperidine-1-carbonyl sulfonates and pyridin-2-ols.

Safety and Hazards

The compound’s safety profile and potential hazards are studied. This includes its toxicity, environmental impact, handling precautions, and disposal methods.